N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2,5-dimethylbenzenesulfonamide

• IUPAC Name: N-(3,3-dimethyl-4-oxo-5-propyl-2H-1,5-benzoxazepin-7-yl)-2,5-dimethylbenzenesulfonamide
• InChI: InChI=1S/C22H28N2O4S/c1-6-11-24-18-13-17(9-10-19(18)28-14-22(4,5)21(24)25)23-29(26,27)20-12-15(2)7-8-16(20)3/h7-10,12-13,23H,6,11,14H2,1-5H3
• InChI Key: TXIKGUJRIQMNPP-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C2=C(C=CC(=C2)NS(=O)(=O)C3=C(C=CC(=C3)C)C)OCC(C1=O)(C)C
• Molecular Formula: C22H28N2O4S
• Molecular Weight: 416.5 g/mol

Description

N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2,5-dimethylbenzenesulfonamide is a useful research compound. Its molecular formula is C22H28N2O4S and its molecular weight is 416.54. The purity is usually 95%.
BenchChem offers high-quality N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2,5-dimethylbenzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3,3-dimethyl-4-oxo-5-propyl-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2,5-dimethylbenzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Methodologies and Chemical Properties

Unprotected Primary Sulfonamide Group in Synthesis : The synthesis of novel classes of [1,4]oxazepine-based primary sulfonamides showcases the role of unprotected primary sulfonamide groups. These compounds exhibit strong inhibition of human carbonic anhydrases, illustrating the utility of such chemical structures in creating therapeutic agents (Sapegin et al., 2018).

Photophysical Properties of Fused Oxazapolycyclic Skeletons : The synthesis and characterization of dimethyl 7-oxa-2a1-azabenzo[b]-cyclopenta[pq]pleiadene-1,2-dicarboxylate, a unique representative of pyrrole-fused dibenzo[b,f][1, 4]oxazepines, reveal the compound's strong blue emission in dichloromethane, indicating potential applications in photophysical studies (Petrovskii et al., 2017).

Biochemical and Pharmacological Applications

Carbonic Anhydrase Inhibitors : The aforementioned [1,4]oxazepine-based primary sulfonamides were explored for their inhibition of carbonic anhydrases, with potential therapeutic relevance in conditions where modulation of this enzyme is beneficial (Sapegin et al., 2018).

Photodynamic Therapy : A study on zinc phthalocyanine derivatives substituted with new benzenesulfonamide derivative groups containing Schiff base highlighted their significant photodynamic therapy (PDT) potential due to high singlet oxygen quantum yields. This suggests a promising avenue for the treatment of cancer, showcasing how structural motifs similar to the queried compound could be utilized in developing new PDT agents (Pişkin et al., 2020).

Antimicrobial and Anticancer Activities : The synthesis and bioevaluation of quinazoline sulfonamide derivatives highlighted their moderate antibacterial activity and potential for anticancer application. Such findings underscore the versatility of sulfonamide derivatives in designing compounds with desired biological activities (Kumar et al., 2018).